Cas no 2920-86-7 (Prednisolone hemisuccinate)

Prednisolone hemisuccinate Properties

Names and Identifiers

• Prednisolone succinate
• Prednisolone hemisuccinate
• Prednisolone 21-(hydrogen succinate)
• Prednisolone 21-hemisuccinate
• Prednisolone Hemisuc
• Prednisolone Hemisuccinate-d8
• prednisolon hemisuccinate
• prednisolonbisuccinat
• Prednisolone hemisuccinate (usp)
• prednisolone21-succinate
• prednisolonebisuccinate
• prednisolut
• Delta(1)-hydrocortisone succinate
• PREDNISOLONE HYDROGEN SUCCINATE [MART.]
• NSC 759137
• PREGNA-1,4-DIENE-3,20-DIONE,21-(3-CARBOXY-1-OXOPROPOXY)-11,17-DIHYDROXY-, (11.BETA.)-
• 11beta,17,21-Trihydroxypregna-1,4-diene-3,20-dione 21-(hydrogen succinate)
• Q27278862
• METHYLPREDNISOLONE HYDROGEN SUCCINATE IMPURITY E [EP IMPURITY]
• Tox21_113404
• Pregna-1,4-diene-3,20-dione, 11-beta,17,21-trihydroxy-, 21-(hydrogen succinate)
• Prednisolonhemisuccinat
• NS00083392
• DTXCID8028890
• PREDNISOLONE HEMISUCCINATE [WHO-DD]
• PREDNISOLONE SUCCINATE [JAN]
• NCGC00183124-01
• CHEMBL485659
• Prednisolone hydrogen succinate
• UNII-G7080T74ON
• PREDNISOLONE HEMISUCCINATE [USP-RS]
• 4-[(11beta,17-dihydroxy-3,20-dioxopregna-1,4-dien-21-yl)oxy]-4-oxobutanoic acid
• D02156
• DTXSID1048964
• Prednisolone 21-succinate
• AS-77102
• Prednisolone hemisuccinate, United States Pharmacopeia (USP) Reference Standard
• G7080T74ON
• 4-[2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-4-oxobutanoic acid
• CHEBI:135745
• NCGC00485231-01
• Pregna-1,4-diene-3,20-dione, 21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, (11ss)-
• J-017431
• HY-B1087
• AKOS015969753
• Prednisolone bisuccinate
• Pregna-1,4-diene-3,20-dione, 21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, (11-beta)-
• NSC-759137
• Prednisolone (hemisuccinate)
• Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, (11beta)-
• prednisolone-hemisuccinate
• Prednisolone hemisuccinate [USP]
• (+)-prednisolone hemisuccinate
• 11beta,17alpha,21-Trihydroxy-1,4-pregnadiene-3,20-dione 21-hemisuccinate
• 4-[2-[(8S,9S,10R,11S,13S,14S,17R)-10,13-dimethyl-11,17-bis(oxidanyl)-3-oxidanylidene-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxidanylidene-ethoxy]-4-oxidanylidene-butanoic acid
• SCHEMBL139689
• Prednisolonbisuccinat [German]
• PREDNISOLONE HEMISUCCINATE [USP MONOGRAPH]
• 2920-86-7
• DB14633
• EINECS 220-861-8
• Prednisolone succinate (JP17)
• Delta(1)-hydrocortisone 21-hemisuccinate
• Pregna-1,4-diene-3,20-dione, 21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, (11beta)-
• CS-4654
• CAS-2920-86-7
• A819810
• (11beta)-21-(3-Carboxy-1-oxopropoxy)-11,17-dihydroxypregna-1,4-diene-3,20-dione
• APGDTXUMTIZLCJ-CGVGKPPMSA-N
• +Expand

• MDL： MFCD00056465
• InChIKey： APGDTXUMTIZLCJ-CGVGKPPMSA-N
• Inchi： InChI=1S/C25H32O8/c1-23-9-7-15(26)11-14(23)3-4-16-17-8-10-25(32,24(17,2)12-18(27)22(16)23)19(28)13-33-21(31)6-5-20(29)30/h7,9,11,16-18,22,27,32H,3-6,8,10,12-13H2,1-2H3,(H,29,30)/t16-,17-,18-,22+,23-,24-,25-/m0/s1
• SMILES： C[C@@]12[C@](C(COC(CCC(O)=O)=O)=O)(O)CC[C@@]1([H])[C@]3([H])CCC4=CC(C=C[C@]4(C)[C@@]3([H])[C@@H](O)C2)=O

Computed Properties

• Exact Mass: 460.21000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 460.21
• Heavy Atom Count: 33
• Complexity: 950
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Surface Charge: 0
• Topological Polar Surface Area: 138

Experimental Properties

• LogP: 1.97330
• PSA: 138.20000
• Refractive Index: 1.4480 (estimate)
• Boiling Point: 485.35°C (rough estimate)
• Melting Point: 206°C
• Flash Point: 233.528°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.1796 (rough estimate)